![molecular formula C17H20N4O4 B7352893 N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide](/img/structure/B7352893.png)
N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as LY294002 and is a potent inhibitor of phosphoinositide 3-kinases (PI3Ks), which are enzymes that play an important role in various cellular processes.
Mechanism of Action
The mechanism of action of N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide involves the inhibition of PI3Ks. PI3Ks are enzymes that play a crucial role in various cellular processes such as cell growth, proliferation, and survival. By inhibiting the activity of PI3Ks, this compound can modulate these cellular processes and potentially have therapeutic applications.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activation of AKT, a downstream effector of PI3Ks, and modulate the activity of other signaling pathways such as MAPK/ERK and JAK/STAT. These effects can have significant implications in various diseases such as cancer, where dysregulation of these pathways is common.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide in lab experiments are its potent inhibitory activity against all class I PI3K isoforms and its ability to modulate multiple signaling pathways. However, its limitations include its potential off-target effects and the need for careful optimization of experimental conditions to achieve specific effects.
Future Directions
There are several future directions for the use of N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide in scientific research. One potential direction is the development of more specific and potent inhibitors of PI3Ks that can be used in clinical settings. Another direction is the investigation of the role of PI3Ks in various diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to elucidate the potential off-target effects and limitations of using this compound in lab experiments.
Synthesis Methods
The synthesis of N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide involves several steps. The first step involves the reaction of 3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with (2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-amine to yield the desired product.
Scientific Research Applications
N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide has been extensively used in scientific research as a tool to study the role of PI3Ks in various cellular processes. It has been shown to inhibit the activity of all class I PI3K isoforms, making it a valuable tool for studying the role of PI3Ks in various diseases such as cancer, diabetes, and inflammation.
properties
IUPAC Name |
N-[(2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O4/c1-2-20-11-13(10-18-20)16-15(7-4-8-25-16)19-17(22)12-5-3-6-14(9-12)21(23)24/h3,5-6,9-11,15-16H,2,4,7-8H2,1H3,(H,19,22)/t15-,16+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGXZXTRECZAWLY-CVEARBPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C2C(CCCO2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C=C(C=N1)[C@H]2[C@@H](CCCO2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.